Cas no 2320851-12-3 (3-(2-methylphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}propan-1-one)

• Product Name: 3-(2-methylphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}propan-1-one
• CAS No: 2320851-12-3
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 6420337
• PubChem ID: 121187390
• Update Time: 2025-11-01

3-(2-methylphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}propan-1-one
• 1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)-3-(o-tolyl)propan-1-one
• AKOS032742722
• 3-(2-methylphenyl)-1-[3-(pyrimidin-2-ylamino)azetidin-1-yl]propan-1-one
• 3-(2-methylphenyl)-1-{3-[(pyrimidin-2-yl)amino]azetidin-1-yl}propan-1-one
• F6550-4499
• 2320851-12-3

• Inchi： 1S/C17H20N4O/c1-13-5-2-3-6-14(13)7-8-16(22)21-11-15(12-21)20-17-18-9-4-10-19-17/h2-6,9-10,15H,7-8,11-12H2,1H3,(H,18,19,20)
• InChI Key： OABSHBWTGWBHKW-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1C)N1CC(C1)NC1N=CC=CN=1

Computed Properties

• Exact Mass: 296.16371127g/mol
• Monoisotopic Mass: 296.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-(2-methylphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}propan-1-one

Comprehensive Overview of 3-(2-methylphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}propan-1-one (CAS No. 2320851-12-3)

The compound 3-(2-methylphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}propan-1-one, identified by its CAS No. 2320851-12-3, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This azetidine-containing derivative combines a pyrimidine scaffold with a propan-1-one backbone, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the scientific community has focused on small-molecule inhibitors like 3-(2-methylphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}propan-1-one due to their ability to modulate specific signaling pathways. The incorporation of a pyrimidin-2-yl group enhances its binding affinity to certain enzymatic targets, while the 2-methylphenyl moiety contributes to improved pharmacokinetic properties. This balance between efficacy and bioavailability is a critical factor in modern drug design, aligning with current trends in precision medicine.

The synthesis of CAS No. 2320851-12-3 involves multi-step organic reactions, including amidation and cyclization processes, which are well-documented in peer-reviewed journals. Its molecular weight and logP value suggest favorable drug-like characteristics, making it a subject of ongoing preclinical studies. Notably, the compound’s azetidin-1-yl ring has been linked to enhanced metabolic stability, a feature highly sought after in the development of next-generation therapeutics.

From an industrial perspective, 3-(2-methylphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}propan-1-one is often discussed in the context of intellectual property and patent landscapes. Pharmaceutical companies are actively investigating its derivatives for potential commercialization, especially in areas like inflammatory diseases and cancer immunotherapy. This aligns with the increasing public interest in personalized treatment options and biomarker-driven therapies, as evidenced by frequent searches for these terms in academic and healthcare databases.

Furthermore, the compound’s structure-activity relationship (SAR) has been a focal point for computational chemists utilizing AI-driven drug discovery platforms. The rise of machine learning in predicting molecular interactions has further accelerated research into CAS No. 2320851-12-3, with many studies highlighting its potential synergies with existing targeted drugs. Such advancements resonate with the broader scientific community’s push toward data-driven research and high-throughput screening methodologies.

In summary, 3-(2-methylphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}propan-1-one represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and translational research. Its CAS No. 2320851-12-3 serves as a key identifier for researchers navigating the complexities of drug development pipelines. As the demand for novel bioactive compounds continues to rise, this molecule stands out as a testament to the innovative potential of modern pharmaceutical science.